Cas no 2680786-48-3 (6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680786-48-3
• MF: C₈H₄BrF₃N₂O₃
• MW: 313.028171539307
• CID: 5634622
• PubChem ID: 165937966
• Update Time: 2025-11-07

6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• 2680786-48-3
• EN300-28292515
• 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4BrF3N2O3/c9-4-2-1-3(6(15)16)5(13-4)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： HGGZYVWXWSATBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 311.93574g/mol
• Monoisotopic Mass: 311.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.3Ų

Additional information on 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

Research Brief on 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS: 2680786-48-3)

6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS: 2680786-48-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and trifluoroacetamido functional groups, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

Recent research has highlighted the compound's utility in the synthesis of pyridine-based scaffolds, which are pivotal in medicinal chemistry due to their versatility and bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid as a precursor in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. These inhibitors have shown promise in treating autoimmune diseases and certain types of cancers, underscoring the compound's relevance in therapeutic development.

In addition to its role in drug synthesis, the compound has been investigated for its physicochemical properties and stability under various conditions. A recent study in Organic Process Research & Development (2024) reported on the optimization of synthetic routes for 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid, emphasizing improvements in yield and purity. These advancements are critical for scaling up production and ensuring the compound's suitability for industrial applications.

Further investigations have explored the compound's mechanism of action at the molecular level. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters elucidated the compound's interaction with specific protein targets, revealing its potential as a scaffold for designing selective enzyme inhibitors. These findings open new avenues for structure-activity relationship (SAR) studies and the rational design of next-generation therapeutics.

Despite its promising applications, challenges remain in the efficient synthesis and functionalization of 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid. Researchers are actively exploring green chemistry approaches and catalytic methods to address these limitations. A recent preprint on ChemRxiv (2024) proposed a novel catalytic system that enhances the compound's accessibility while minimizing environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical chemistry.

In conclusion, 6-Bromo-2-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS: 2680786-48-3) represents a valuable tool in modern drug discovery and chemical biology. Its diverse applications, from kinase inhibitor development to SAR studies, highlight its importance in advancing therapeutic innovation. Ongoing research aims to overcome synthetic challenges and expand its utility, paving the way for future breakthroughs in the field.